N-(2,5-dimethoxyphenyl)-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O3S/c1-28-15-8-10-18(29-2)17(12-15)22-20(27)13-30-21-24-23-19-11-9-16(25-26(19)21)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key: CYQFLSDJAKMDCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 894062-67-0

Description

N-(2,5-dimethoxyphenyl)-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Antiasthma Agents

Research has highlighted the synthesis and potential application of triazolopyrimidines, closely related to the target compound, as mediator release inhibitors, showing promise as antiasthma agents. This includes the exploration of various derivatives for their pharmacological and toxicological profiles to identify promising candidates for further development in asthma treatment (Medwid et al., 1990).

Antioxidant Ability

Derivatives incorporating the triazolo and thiadiazine frameworks have been synthesized and assessed for their antioxidant capabilities. Studies indicate significant antioxidant activities in certain compounds, surpassing known antioxidants like ascorbic acid and BHT, highlighting their potential for development as antioxidant therapies (Shakir et al., 2017).

Antiviral Activity

The synthesis of novel triazolopyridazine derivatives has shown promising antiviral activity against hepatitis A virus (HAV), suggesting the potential of these compounds in antiviral therapy. Such findings underscore the importance of structural variation in enhancing the antiviral efficacy of these derivatives (Shamroukh et al., 2008).

Molecular Docking and Screening

Research into pyridine and fused pyridine derivatives related to the target compound has included molecular docking and in vitro screening to assess their potential interactions with target proteins. Such studies provide insight into the binding energies and potential pharmacological applications of these compounds, including their antimicrobial and antioxidant activities (Flefel et al., 2018).